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Abstract

The sulfur anion (S™), a monoatomic radical anion, and its polyatomic counterparts are pivotal
in various chemical and biological processes. Understanding their fundamental properties is
crucial for advancements in fields ranging from atmospheric chemistry to drug development.
Theoretical and computational chemistry provide indispensable tools for elucidating the
electronic structure, stability, and reactivity of these transient species. This guide offers an in-
depth exploration of the theoretical calculations used to determine the properties of the sulfur
anion, presenting key quantitative data, detailing computational and experimental
methodologies, and illustrating logical workflows.

Core Properties of the Sulfur Anion (S™)

The intrinsic properties of the sulfur anion, such as its electron affinity and ionization potential,
are fundamental parameters that dictate its chemical behavior. These values are benchmarks
for computational methods.

Electron Affinity (EA)
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Electron affinity is the energy released when a neutral atom in the gaseous phase gains an
electron to form a negative ion.[1] For sulfur, the process is:

S(g) +e” ~» S7(g)

The EA of sulfur is notably positive, indicating a stable anion. It is influenced by factors such as
electron-electron repulsion in the valence shell; despite sulfur having a larger atomic radius
than oxygen, the reduced repulsion in its more diffuse 3p orbitals leads to a greater electron
affinity.[2]

lonization Potential (IP)

The ionization potential, or ionization energy, is the energy required to remove an electron from
an atom or ion.[1] The first ionization energy of the sulfur anion (S~) is equivalent to the
electron affinity of the neutral sulfur atom (S).[2]

S7(9) —» S(9) +e”

Higher ionization energies (e.g., second, third) refer to the removal of subsequent electrons
from the increasingly positive ions.[3][4]

Thermochemical Data

Thermochemical properties, such as the standard enthalpy of formation (AfH°) and standard
entropy (S°), are critical for predicting the feasibility and spontaneity of reactions involving
sulfur anions. These values are compiled from both experimental data and high-level
theoretical calculations.

Quantitative Data Summary

The following tables summarize key theoretical and experimental values for the properties of
the sulfur anion and related species.

Table 1: Electron Affinity of the Sulfur Atom
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Parameter Value (kJ/mol) Value (eV) Method/Reference

First Electron Experimental[1][2]
. 200 2.077

Affinity [3]

| Second Electron Affinity | 515.1 | 5.61 | Calculated (Born-Haber cycle)[5] |

Note: The second electron affinity corresponds to the process S—(g) + e~ — S27(g). The
positive value indicates that energy is required to overcome the repulsion between the electron
and the negative ion.[5][6]

Table 2: lonization Energies of Sulfur Species

lonization L
. lonization
Species Process Energy Reference
Energy (eV)
(kJ/mol)
S- S->S+e” 200 2.077 [1][2]
S S - S*t+e- 999.6 10.36 [1]13]
S+ S+ - S2++e- 2252 23.33 [3][4]
| S2*+ | S?+ - S3* + e~ | 3357 | 34.79 |[4] |
Table 3: Thermochemical Properties of S(g) and S—(g)
Species Property Value Units Reference
S(9) AfH°(298.15 K)  279.08 + 0.14 kJ/mol ATcT[7]

| S7(9) | S°gas,1 bar | 164.96 | J/mol-K | NIST[8] |

Computational Methodologies

Accurate theoretical prediction of anionic properties requires careful selection of computational
methods and basis sets. Anions, with their diffuse electron clouds, present unique challenges.
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Theoretical Methods

Density Functional Theory (DFT): DFT methods, particularly with hybrid functionals like
B3LYP, are widely used due to their balance of computational cost and accuracy.[9] Range-
separated functionals can also be tuned to accurately predict electron affinities.[10]

Coupled-Cluster (CC) Theory: Methods like CCSD(T) (Coupled Cluster with Single, Double,
and perturbative Triple excitations) offer high accuracy (often considered the "gold standard")
but at a significant computational expense. They are typically used for benchmarking smaller
systems.[11]

Ab Initio Methods: Other methods like Mgller-Plesset perturbation theory (e.g., MP2) and
Multi-Reference Configuration Interaction (MRCI) are also employed, especially for systems
with multi-reference character.[12][13]

Basis Sets

The choice of basis set is critical for calculations on anions. The basis set is the set of

mathematical functions used to build molecular orbitals.[14]

Diffuse Functions: Anions have loosely bound electrons, making basis sets augmented with
diffuse functions essential. These functions provide the necessary flexibility to describe the
electron density far from the nucleus. The + in Pople-style basis sets (e.g., 6-311+G(d,p)) or
the aug- prefix in Dunning's correlation-consistent basis sets (e.g., aug-cc-pVTZ) denote the
inclusion of diffuse functions.[9][12][15]

Polarization Functions: Polarization functions (e.g., the (d,p) in 6-31G(d,p)) are also crucial
as they allow for the description of non-spherical distortion of electron density, which is
important for accurate geometry and energy calculations.[15]

Recommended Basis Sets: For reliable results on sulfur anions, Pople-type basis sets like
6-311+G(d,p) or Dunning's correlation-consistent sets like aug-cc-pVTZ (or larger) are
recommended.[9][12] The polarization-consistent (pc) basis sets, such as aug-pc-3, have
also been shown to provide high-quality results at a lower computational cost.[9]

The logical workflow for a typical theoretical calculation is depicted below.
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Diagram 1: Workflow for Theoretical Calculation of Anion Properties
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Diagram 1: Workflow for Theoretical Calculation of Anion Properties
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Experimental Protocols for Validation

Theoretical calculations are validated against experimental data. For anions, laser-based
spectroscopic techniques are paramount.

Laser Photoelectron Spectroscopy (PES)

Photoelectron spectroscopy is a primary technique for measuring electron affinities.

Anion Generation: Sulfur anions (S™) are generated in a suitable source, such as a
discharge flow system.

o Mass Selection: The generated ions are guided into a mass spectrometer, often a Time-of-
Flight (TOF) analyzer, which isolates the S~ ions based on their mass-to-charge ratio.[16]

e Photodetachment: A beam of monochromatic laser light with a known photon energy (hv) is
intersected with the beam of S~ ions.

o Electron Detachment: If the photon energy is greater than the electron binding energy, an
electron is detached: S~ +hv - S +e~.

o Energy Analysis: The kinetic energy (Ex) of the detached photoelectrons is measured.

o EA Calculation: The electron affinity is determined from the energy conservation equation:
EA=hv - Ex.[17]

The workflow for this experimental approach is visualized below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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